![molecular formula C10H10Cl2N4O B2440894 4,6-dichloro-1-(oxan-2-yl)-1h-pyrazolo[3,4-d]pyrimidine CAS No. 1037479-62-1](/img/structure/B2440894.png)
4,6-dichloro-1-(oxan-2-yl)-1h-pyrazolo[3,4-d]pyrimidine
Cat. No. B2440894
M. Wt: 273.12
InChI Key: VMIPTJUFAWNUEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09296703B2
Procedure details
pTsOH (30.2 mg, 0.159 mmol) was added to a solution of 4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine (300 mg, 1.587 mmol) and 3,4-dihydro-2H-pyran (200 mg, 2.381 mmol) in a mixture of tetrahydrofuran (ratio: 1.000, volume: 5 ml) and CH2Cl2 (ratio: 1.000, volume: 5 ml). The reaction mixture was stirred for 12 h at room temperature after which the solvent was removed in vacuo. The residue was taken in CH2Cl2 (20 mL) and poured into water (20 ml). The organic phase was separated, the aqueous phase was extracted with CH2Cl2 (20 mL), and the organic phases were combined. The combined organic phases were washed with water (40 mL), washed with brine (40 mL), dried over Na2SO4 and then concentrated. The resulting crude material was purified by flash chromatography (CH2Cl2/MeOH 99/1 increasing) to yield the title compound (397 mg, 1.454 mmol, 92% yield) as a pale white oil. 1H NMR (400 MHz, CDCl3): δ 8.19 (s, 1H), 5.99 (dd, 1H, J=2.4 & 10.4 Hz), 4.12 (m, 1H), 3.79 (m, 1H), 2.53 (m, 1H), 2.13 (m, 1H), 1.93 (m, 1H), 1.76 (m, 2H), 1.64 (m, 1H). ESI-MS: 273.0 [M+H]+.
Name
Yield
92%
Identifiers
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REACTION_CXSMILES
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CC1C=CC(S(O)(=O)=O)=CC=1.[Cl:12][C:13]1[N:18]=[C:17]([Cl:19])[N:16]=[C:15]2[NH:20][N:21]=[CH:22][C:14]=12.[O:23]1[CH:28]=[CH:27][CH2:26][CH2:25][CH2:24]1>O1CCCC1.C(Cl)Cl>[Cl:12][C:13]1[N:18]=[C:17]([Cl:19])[N:16]=[C:15]2[N:20]([CH:24]3[CH2:25][CH2:26][CH2:27][CH2:28][O:23]3)[N:21]=[CH:22][C:14]=12
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Inputs
Step One
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Name
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|
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Quantity
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30.2 mg
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Type
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reactant
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|
Smiles
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CC=1C=CC(=CC1)S(=O)(=O)O
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Name
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|
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Quantity
|
300 mg
|
|
Type
|
reactant
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|
Smiles
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ClC1=C2C(=NC(=N1)Cl)NN=C2
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|
Name
|
|
|
Quantity
|
200 mg
|
|
Type
|
reactant
|
|
Smiles
|
O1CCCC=C1
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|
Name
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|
|
Quantity
|
5 mL
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|
Type
|
solvent
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|
Smiles
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O1CCCC1
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|
Name
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|
|
Quantity
|
5 mL
|
|
Type
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solvent
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|
Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The reaction mixture was stirred for 12 h at room temperature after which the solvent
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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was removed in vacuo
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ADDITION
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Type
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ADDITION
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|
Details
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poured into water (20 ml)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The organic phase was separated
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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the aqueous phase was extracted with CH2Cl2 (20 mL)
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WASH
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Type
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WASH
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|
Details
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The combined organic phases were washed with water (40 mL)
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WASH
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Type
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WASH
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|
Details
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washed with brine (40 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The resulting crude material was purified by flash chromatography (CH2Cl2/MeOH 99/1 increasing)
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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|
|
Type
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product
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|
Smiles
|
ClC1=C2C(=NC(=N1)Cl)N(N=C2)C2OCCCC2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.454 mmol | |
| AMOUNT: MASS | 397 mg | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
